Cas no 1227577-20-9 (3-methoxy-2-methylpyridine-4-carboxylic acid)

• Product Name: 3-methoxy-2-methylpyridine-4-carboxylic acid
• CAS No: 1227577-20-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD16611505
• CID: 5157778
• PubChem ID: 67073883
• Update Time: 2025-05-23

3-methoxy-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methylpyridine-4-carboxylic acid
• 3-methoxy-2-methylpyridine-4-carboxylicacid
• 4-Pyridinecarboxylic acid, 3-methoxy-2-methyl-

• MDL： MFCD16611505
• Inchi： 1S/C8H9NO3/c1-5-7(12-2)6(8(10)11)3-4-9-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： LAQJACGERLGLLZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CN=C1C

Computed Properties

• Exact Mass: 167.058
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-methoxy-2-methylpyridine-4-carboxylic acid

Comprehensive Overview of 3-Methoxy-2-methylpyridine-4-carboxylic acid (CAS No. 1227577-20-9): Properties, Applications, and Industry Insights

3-Methoxy-2-methylpyridine-4-carboxylic acid (CAS No. 1227577-20-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of pyridine, this heterocyclic carboxylic acid combines a methoxy group at the 3-position and a methyl group at the 2-position, creating a versatile building block for synthetic chemistry. The compound's molecular formula C₈H₉NO₃ and precise molecular weight of 167.16 g/mol make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery.

Recent trends in AI-driven drug discovery have increased demand for pyridine derivatives like 3-Methoxy-2-methylpyridine-4-carboxylic acid, as researchers explore its potential as a pharmacophore in kinase inhibitors and other targeted therapies. The compound's logP value and hydrogen bonding capacity make it particularly interesting for optimizing drug bioavailability, a key focus area in modern medicinal chemistry. Analytical techniques such as HPLC purity analysis and NMR characterization confirm its structural integrity for research applications.

In material science, 1227577-20-9 serves as a precursor for functionalized pyridine ligands used in catalysis and coordination chemistry. Its carboxylic acid moiety allows for diverse derivatization pathways, including amide coupling reactions that are fundamental in peptide mimetics development. The compound's stability under various pH conditions makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for robust screening libraries.

Environmental considerations surrounding green chemistry have prompted investigations into sustainable synthesis routes for 3-Methoxy-2-methylpyridine-4-carboxylic acid. Recent publications highlight microwave-assisted synthesis and biocatalytic methods as promising approaches to reduce the environmental footprint of pyridine derivative production. These advancements align with growing ESG (Environmental, Social, and Governance) requirements in the chemical industry.

The compound's spectral properties, including characteristic UV-Vis absorption and fluorescence emission profiles, have sparked interest in optical materials research. Scientists are exploring its potential in organic electronics and sensor technologies, particularly for metal ion detection systems. These applications benefit from the molecule's electron-withdrawing carboxylic group and electron-donating methoxy group, which create interesting electronic effects.

Quality control standards for CAS 1227577-20-9 typically require ≥95% HPLC purity, with strict limits on heavy metal content and residual solvents for pharmaceutical applications. Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain stability, though the compound demonstrates good room temperature stability for short-term handling. These specifications address common researcher queries about compound handling and storage conditions.

Emerging applications in bioconjugation chemistry utilize 3-Methoxy-2-methylpyridine-4-carboxylic acid as a linker molecule for antibody-drug conjugates (ADCs), a rapidly growing segment in targeted cancer therapies. The compound's ability to serve as a spacer group while maintaining structural rigidity makes it valuable in drug delivery system design. This aligns with current trends in personalized medicine and precision oncology.

From a regulatory perspective, 1227577-20-9 falls under standard research chemical classifications when used in non-human applications. Proper material safety data sheets (MSDS) should be consulted for laboratory handling, though the compound doesn't appear on major restricted substances lists. This regulatory status facilitates its use in international collaborative research projects without significant import/export restrictions.

The global market for pyridine carboxylic acids shows steady growth, with 3-Methoxy-2-methylpyridine-4-carboxylic acid representing a niche but expanding segment. Market analysis suggests increasing demand from contract research organizations (CROs) and academic research institutions, particularly in regions with strong pharmaceutical innovation ecosystems. Pricing trends reflect the compound's status as a high-value intermediate rather than a bulk chemical.

Future research directions for CAS 1227577-20-9 may explore its potential in metal-organic frameworks (MOFs) and other advanced materials, leveraging its coordination chemistry capabilities. The compound's structural versatility continues to attract interest across multiple disciplines, from medicinal chemistry to materials science, ensuring its ongoing relevance in scientific innovation.